N~2~-[(4-fluorophenyl)sulfonyl]-N~2~-methyl-N~1~-pentylglycinamide

• IUPAC Name: 2-[(4-fluorophenyl)sulfonyl-methylamino]-N-pentylacetamide
• InChI: InChI=1S/C14H21FN2O3S/c1-3-4-5-10-16-14(18)11-17(2)21(19,20)13-8-6-12(15)7-9-13/h6-9H,3-5,10-11H2,1-2H3,(H,16,18)
• InChI Key: UUYQAAJHIAUTBW-UHFFFAOYSA-N
• Canonical SMILES: CCCCCNC(=O)CN(C)S(=O)(=O)C1=CC=C(C=C1)F
• Molecular Formula: C14H21FN2O3S
• Molecular Weight: 316.39 g/mol

Description

N~2~-[(4-fluorophenyl)sulfonyl]-N~2~-methyl-N~1~-pentylglycinamide, commonly known as Compound 21, is a novel chemical compound with potential applications in scientific research. This compound belongs to the class of sulfonylureas, which are widely used in the treatment of diabetes. However, Compound 21 has been found to have unique properties that make it a promising tool for studying various physiological and biochemical processes.

Mechanism of Action

Compound 21 exerts its effects by binding to specific receptors in the body. The two main receptors that Compound 21 targets are GPR40 and AT~2~. When Compound 21 binds to these receptors, it triggers a series of signaling events that lead to various physiological and biochemical effects.
Biochemical and Physiological Effects
Compound 21 has been found to have a wide range of biochemical and physiological effects. Some of the key effects of Compound 21 include:
1. Increased insulin secretion: Compound 21 activates the GPR40 receptor, which leads to increased insulin secretion from pancreatic beta cells.
2. Improved glucose tolerance: Compound 21 has been shown to improve glucose tolerance in animal models of diabetes.
3. Reduced blood pressure: Compound 21 activates the AT~2~ receptor, which leads to vasodilation and a reduction in blood pressure.
4. Improved cardiovascular function: Compound 21 has been shown to improve cardiovascular function in animal models of heart failure.

Advantages and Limitations for Lab Experiments

Compound 21 has several advantages as a tool for scientific research. It is a potent and selective agonist for the GPR40 and AT~2~ receptors, which makes it a valuable tool for studying these receptors. Additionally, Compound 21 has been shown to have low toxicity and good pharmacokinetic properties, which make it suitable for in vivo experiments.
However, there are also some limitations to the use of Compound 21 in lab experiments. One limitation is that it is a synthetic compound, which means that it may not fully mimic the effects of endogenous ligands. Additionally, the effects of Compound 21 may vary depending on the experimental conditions and the animal model used.

Future Directions

There are several future directions for research on Compound 21. Some of the key areas of research include:
1. Development of new antidiabetic drugs: Compound 21 has shown promise as a potential candidate for the development of new antidiabetic drugs. Future research could focus on optimizing the structure of Compound 21 to improve its potency and selectivity.
2. Treatment of cardiovascular disease: Compound 21 has also shown promise as a potential treatment for cardiovascular diseases such as hypertension and heart failure. Future research could focus on further elucidating the mechanisms of action of Compound 21 and developing new compounds with improved efficacy.
3. Cancer therapy: Compound 21 has been found to have anticancer properties, but more research is needed to fully understand its potential as a cancer therapy.
In conclusion, Compound 21 is a novel chemical compound with potential applications in scientific research. It has been found to have a wide range of physiological and biochemical effects, which make it a valuable tool for studying various cellular processes. Future research on Compound 21 could lead to the development of new drugs for the treatment of diabetes, cardiovascular disease, and cancer.

Synthesis Methods

Compound 21 can be synthesized using a multistep synthetic route. The first step involves the reaction of 4-fluorobenzenesulfonyl chloride with N-methyl-N-pentylglycinamide in the presence of a base such as triethylamine. This reaction results in the formation of an intermediate, which is then treated with sodium hydride and methyl iodide to yield Compound 21.

Scientific Research Applications

Compound 21 has been studied extensively for its potential applications in scientific research. It has been found to have a wide range of physiological and biochemical effects, which make it a valuable tool for studying various cellular processes. Some of the key areas of research where Compound 21 has been used include:
1. Diabetes: Compound 21 has been found to have potent antidiabetic effects. It works by activating a specific receptor called GPR40, which is involved in insulin secretion. This makes Compound 21 a potential candidate for the development of new antidiabetic drugs.
2. Cardiovascular disease: Compound 21 has been shown to have protective effects on the cardiovascular system. It works by activating another receptor called AT~2~, which is involved in regulating blood pressure and vascular function. This makes Compound 21 a potential candidate for the treatment of cardiovascular diseases such as hypertension and heart failure.
3. Cancer: Compound 21 has been found to have anticancer properties. It works by inhibiting the growth and proliferation of cancer cells. This makes Compound 21 a potential candidate for the development of new cancer therapies.